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Compound of Interest

Compound Name: 4-Fluoro-2-methoxybenzamide

CAS No.: 874804-07-6

Cat. No.: B1603573

Get Quote

Content Type: Comparative Technical Analysis & Experimental Protocol Subject: 4-Fluoro-2-
methoxybenzamide (CAS: 874804-07-6) Context: Medicinal Chemistry, Fragment-Based Drug

Design (FBDD), and Metabolic Stability Optimization.[1]

Executive Summary: The "Privileged" Scaffold
4-Fluoro-2-methoxybenzamide represents a refined pharmacophore often utilized to optimize

lead compounds targeting G-protein coupled receptors (GPCRs)—specifically Dopamine

D2/D3 and Sigma receptors—and various kinases.[1]

Unlike the unsubstituted Benzamide or the monosubstituted 4-Fluorobenzamide, the 4-Fluoro-

2-methoxy motif offers a synergistic dual-mechanism:

Conformational Lock (2-OMe): The ortho-methoxy group induces a planar conformation via

intramolecular hydrogen bonding, mimicking the rigid bioactive states found in drugs like

Sulpiride and Metoclopramide.[1]

Metabolic Blocking (4-F): The para-fluorine atom blocks the primary site of Cytochrome

P450-mediated hydroxylation, significantly extending the half-life (
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) compared to non-fluorinated analogs.[1]

Comparative Snapshot
Feature

4-Fluoro-2-

methoxybenzamide
4-Fluorobenzamide

2-

Methoxybenzamide

Electronic Character
Push-Pull (EDG +

EWG)

Electron Withdrawing

(EWG)

Electron Donating

(EDG)

Conformation
Planar (Pseudo-ring

via H-bond)
Freely Rotating

Planar (Pseudo-ring

via H-bond)

Metabolic Stability
High (Blocked para-

position)
High

Low (Vulnerable para-

oxidation)

Lipophilicity (LogP)
Moderate (~1.5–1.[1]

[2]8)
Low (~1.[1]2) Low-Moderate

Primary Application
Lead Optimization

(D2/Sigma)
Fragment Screening Early Scaffold

Physicochemical & Mechanistic Analysis
The Ortho-Methoxy Effect (Conformational Control)
In drug design, entropy penalties upon binding can drastically reduce potency.[1] 4-Fluoro-2-
methoxybenzamide minimizes this penalty through the "Ortho-Methoxy Effect."[1] The oxygen

of the 2-methoxy group acts as a hydrogen bond acceptor for the amide proton (NH), locking

the molecule into a pseudo-six-membered ring.

Impact: This pre-organizes the molecule for receptor binding (reducing

) and masks the polarity of the amide bond, improving membrane permeability (LogD).

Fluorine as a Metabolic Shield
The C-F bond is one of the strongest in organic chemistry (~116 kcal/mol). In 2-

Methoxybenzamide, the para-position (C4) is electron-rich due to the resonance donation of

the methoxy group, making it a "soft spot" for rapid oxidation by CYP450 enzymes.
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Solution: Substituting C4 with Fluorine exerts a strong electron-withdrawing inductive effect (-

I) while offering resonance donation (+R), effectively deactivating the ring toward oxidative

metabolism without disrupting steric recognition.[1]

Visualization: Structure-Activity Relationship (SAR)
Logic
The following diagram illustrates the decision tree for selecting 4-Fluoro-2-
methoxybenzamide over its analogs during Lead Optimization.
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Figure 1: SAR Decision Tree illustrating the convergence of metabolic stability and

conformational locking strategies into the 4-Fluoro-2-methoxybenzamide scaffold.
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Experimental Protocols
Synthesis of 4-Fluoro-2-methoxybenzamide
While commercially available, specific isotopic labeling or derivative synthesis often requires de

novo construction.[1] The following protocol ensures high yield by mitigating the volatility of the

intermediate acid chloride.

Reaction Class: Nucleophilic Acyl Substitution (Amidation) Precursor: 4-Fluoro-2-

methoxybenzoic acid (CAS: 394-42-3)[1]

Reagents:

Thionyl Chloride (

) or Oxalyl Chloride[1]

Ammonium Hydroxide (

, 28-30%) or Ammonia gas

Solvent: Dichloromethane (DCM) and DMF (catalytic)[1]

Protocol:

Activation:

Dissolve 1.0 eq (1.70 g) of 4-Fluoro-2-methoxybenzoic acid in dry DCM (20 mL) under

atmosphere.

Add catalytic DMF (2 drops).[1]

Dropwise add 1.5 eq of Oxalyl Chloride at 0°C.[1]

Allow to warm to Room Temperature (RT) and stir for 2 hours (monitor by TLC for acid

consumption).

Critical Step: Evaporate solvent/excess reagent in vacuo to yield the crude acid chloride.

[1] Do not purify on silica (hydrolysis risk).[1]
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Amidation:

Redissolve the crude acid chloride in dry THF (10 mL).

Cool to 0°C.[1]

Slowly add 5.0 eq of aqueous

(or bubble

gas for anhydrous conditions).[1]

Stir vigorously for 1 hour. A white precipitate (product) typically forms.[1]

Workup:

Evaporate THF. Dilute residue with water (50 mL).

Extract with Ethyl Acetate (3 x 30 mL).[1]

Wash combined organics with Sat.

(remove unreacted acid) and Brine.

Dry over

, filter, and concentrate.[1]

Purification: Recrystallize from Ethanol/Water (9:1) to yield white crystals.[1]

Metabolic Stability Assay (Microsomal Stability)
To verify the advantage of the 4-Fluoro derivative over the non-fluorinated analog.[1]

Materials:

Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein)[1]

NADPH Regenerating System[1]
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Test Compounds: 4-Fluoro-2-methoxybenzamide vs. 2-Methoxybenzamide.[1]

Workflow:

Incubation: Pre-incubate test compounds (1 µM) with HLM in phosphate buffer (pH 7.4) at

37°C for 5 min.

Initiation: Add NADPH to start the reaction.[1]

Sampling: Aliquot samples at t = 0, 15, 30, and 60 min.

Quenching: Add ice-cold Acetonitrile (containing internal standard) to stop metabolism.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time to determine intrinsic clearance (

).

Expected Result:

2-Methoxybenzamide: Rapid clearance (hydroxylation at para-position).[1]

4-Fluoro-2-methoxybenzamide: <20% loss after 60 min (High Stability).[1]

Comparative Reactivity Data
When using these benzamides as nucleophiles (e.g., in Buchwald-Hartwig couplings) or

electrophiles (if using the acid chloride form), electronic effects dictate conditions.[1]
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Reaction Type
4-Fluoro-2-
methoxybenzamide

4-Fluorobenzamide Mechanistic Note

Amide Hydrolysis

(Acidic)
Slower Fast

The 2-OMe group

provides steric

shielding to the

carbonyl carbon.[1]

N-Arylation (Pd-

catalyzed)
Moderate Yield High Yield

Steric bulk of 2-OMe

hinders Pd-oxidative

addition/reductive

elimination cycles

slightly.[1]

Lithiation (Directed

ortho)

Directed to C3

(between F and OMe)

Directed to C2 (ortho

to F or Amide)

The 2-OMe is a potent

Directed Metalation

Group (DMG),

overriding the amide.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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